4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride
Overview
Description
4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride (4-CPAD) is a chemical compound that has been studied for its potential applications in scientific research. It is a derivative of 4-chlorophenylpiperidine (4-CPP), which is a compound of the piperidine family, and is used in a wide range of research applications. 4-CPAD is a white crystalline solid and has a molecular weight of 241.2 g/mol. It is soluble in water and ethanol and is stable in air.
Mechanism of Action
4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride acts as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood and emotion. It is believed that this compound binds to this receptor, which then activates a cascade of biochemical reactions in the brain that result in the production of serotonin. This increases the amount of serotonin available in the brain, which can help to improve mood and reduce anxiety.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which can help to improve mood and reduce anxiety. It has also been shown to reduce the levels of the neurotransmitter dopamine, which can help to reduce the symptoms of depression. In addition, it has been shown to increase the levels of the neurotransmitter norepinephrine, which can help to improve focus and concentration.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride in laboratory experiments is its relative stability. It is stable in air and is soluble in water and ethanol, making it easy to work with and store. In addition, it has a wide range of potential applications in scientific research, making it a versatile compound. However, it is important to note that this compound is a relatively new compound and its effects on the body are still being studied. As such, it is important to use caution when handling and using this compound in laboratory experiments.
Future Directions
There are a number of potential future directions for research on 4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride. One potential direction is to further study its potential use as a drug for treating neurological disorders such as depression and anxiety. In addition, it could be studied for its potential use in the treatment of epilepsy and other neurological disorders. Another potential direction is to investigate its potential use as a neurotransmitter in the central nervous system. Finally, further research could be done to investigate its potential use in the treatment of other diseases and disorders.
Scientific Research Applications
4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride has been used in a wide range of scientific research applications. It has been studied for its potential use as a neurotransmitter in the central nervous system, as well as for its potential use as a drug for treating neurological disorders such as depression and anxiety. In addition, it has been studied for its potential use in the treatment of epilepsy and other neurological disorders.
properties
IUPAC Name |
4-(4-chlorophenyl)piperidin-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15ClN2.2ClH/c12-10-3-1-9(2-4-10)11(13)5-7-14-8-6-11;;/h1-4,14H,5-8,13H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VINMVPQTRMIKPO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1(C2=CC=C(C=C2)Cl)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17Cl3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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